N-(3-Amino-4-methoxyphenethyl)acetamide hydrochloride

• CAS RN: 212828-82-5
• Molecular Formula: C11H17ClN2O2
• Molecular Weight: 244.72 g/mol
• IUPAC Name: N-[2-(3-amino-4-methoxyphenyl)ethyl]acetamide;hydrochloride
• InChI: InChI=1S/C11H16N2O2.ClH/c1-8(14)13-6-5-9-3-4-11(15-2)10(12)7-9;/h3-4,7H,5-6,12H2,1-2H3,(H,13,14);1H
• InChI Key: HQLAZRQXMDXDFD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCCC1=CC(=C(C=C1)OC)N.Cl

Description

“N-(3-Amino-4-methoxyphenethyl)acetamide hydrochloride” is a chemical compound with the molecular formula C11H17ClN2O2. It is sourced from leading manufacturers and supplied worldwide.

Molecular Structure Analysis

The molecular structure of “N-(3-Amino-4-methoxyphenethyl)acetamide hydrochloride” consists of 11 carbon atoms, 17 hydrogen atoms, 1 chlorine atom, 2 nitrogen atoms, and 2 oxygen atoms. For a detailed molecular structure, it’s recommended to refer to a specialized chemical structure database.

Physical And Chemical Properties Analysis

“N-(3-Amino-4-methoxyphenethyl)acetamide hydrochloride” is a solid at room temperature. Other physical and chemical properties such as melting point, boiling point, and solubility would need to be determined experimentally or found in a specialized database.

Safety And Hazards

The safety and hazards of “N-(3-Amino-4-methoxyphenethyl)acetamide hydrochloride” are not specified in the available data. It’s important to handle all chemical compounds with appropriate safety measures, including the use of personal protective equipment and following safe laboratory practices.

Synthesis routes and methods

Procedure details

N-[2-(4-methoxy-3-nitrophenyl)ethyl]acetamide (7.4 g) in 150 mL of ethanol was hydrogenated in the presence of 3.5 mL of concentrated HCl and 0.4 g of 10% Pd/C at 30-40 psi for 3 hours in a Parr shaker. After this time, the catalyst was filtered off, and the solvent was removed by rotary evaporation to yield 7.1 g of N-[-2-(3-amino-4-methoxyphenyl)ethyl]acetamide hydrochloride as an off-white solid (94.0% yield). 1HNMR (DMSO-d6) spectrum was consistent with the desired product.